Cas no 2172570-88-4 (5-fluoro-3-methylimidazo1,2-apyridine)

• Product Name: 5-fluoro-3-methylimidazo1,2-apyridine
• CAS No: 2172570-88-4
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5940435
• PubChem ID: 165763454
• Update Time: 2025-05-23

5-fluoro-3-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 5-fluoro-3-methyl-
• 5-fluoro-3-methylimidazo1,2-apyridine
• 2172570-88-4
• EN300-1591768

• Inchi： 1S/C8H7FN2/c1-6-5-10-8-4-2-3-7(9)11(6)8/h2-5H,1H3
• InChI Key： GBCYFCGJVVXIPE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=NC=C(C)N12

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 6.27±0.50(Predicted)

Additional information on 5-fluoro-3-methylimidazo1,2-apyridine

5-Fluoro-3-Methylimidazo[1,2-a]Pyridine: A Comprehensive Overview

5-Fluoro-3-methylimidazo[1,2-a]pyridine (CAS No: 2172570-88-4) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazopyridine family, which is known for its unique electronic properties and potential applications in drug design and advanced materials. The structure of 5-fluoro-3-methylimidazo[1,2-a]pyridine consists of a pyridine ring fused with an imidazole ring, with substituents at positions 3 and 5: a methyl group at position 3 and a fluorine atom at position 5. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

Recent studies have highlighted the importance of imidazopyridines as scaffolds for drug development due to their ability to interact with various biological targets. For instance, 5-fluoro-3-methylimidazo[1,2-a]pyridine has been explored as a potential lead compound in the design of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The fluorine substituent at position 5 enhances the molecule's lipophilicity and bioavailability, making it an attractive candidate for further pharmacological studies.

The synthesis of 5-fluoro-3-methylimidazo[1,2-a]pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these methods to improve yield and purity, often employing microwave-assisted synthesis or catalytic systems to accelerate reaction rates. These advancements have made the compound more accessible for large-scale production and subsequent applications in drug discovery.

In addition to its pharmacological potential, 5-fluoro-3-methylimidazo[1,2-a]pyridine has shown promise in materials science as a building block for organic semiconductors. Its conjugated π-system allows for efficient charge transport properties, which are essential in applications such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance while maintaining mechanical stability.

The environmental impact of 5-fluoro-3-methylimidazo[1,2-a]pyridine has also been a topic of interest. Studies have evaluated its biodegradability and toxicity under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Efforts are underway to develop eco-friendly synthesis routes and recycling strategies to minimize its environmental footprint.

In conclusion, 5-fluoro-3-methylimidazo[1,2-a]pyridine (CAS No: 2172570-88-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.